Cas no 13472-37-2 (Phosphonic acid,monosodium salt, hydrate (2:5) (8CI,9CI))

• Product Name: Phosphonic acid,monosodium salt, hydrate (2:5) (8CI,9CI)
• CAS No: 13472-37-2
• MF: H₇NaO₆P
• MW: 157.015512704849
• CID: 119627
• PubChem ID: 118855779
• Update Time: 2025-04-18

Phosphonic acid,monosodium salt, hydrate (2:5) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,monosodium salt, hydrate (2:5) (8CI,9CI)
• SODIUM HYDROGEN PHOSPHITE 2.5 WATER
• SODIUM HYDROGEN PHOSPHONATE 2.5 WATER
• 13472-37-2
• sodium;phosphenic acid;trihydrate

• Inchi： 1S/Na.HO3P.3H2O/c;1-4(2)3;;;/h;(H,1,2,3);3*1H2/q+1;;;;
• InChI Key： CYASDOKUEOXILF-UHFFFAOYSA-N
• SMILES： [P+](=O)(O)[O-].[Na+].O.O.O

Computed Properties

• Exact Mass: 157.99600
• Monoisotopic Mass: 156.98779422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 33.9
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 111.52000
• LogP: -0.39400